Cas no 13047-10-4 (3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl-)

• Product Name: 3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl-
• CAS No: 13047-10-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 1225869
• PubChem ID: 13627237
• Update Time: 2025-04-20

3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl-
• 4,4-bis(hydroxymethyl)-1-phenylpyrazolidin-3-one
• AJKLCDRWGVLVSH-UHFFFAOYSA-N
• SCHEMBL3135479
• DTXSID50545350
• 13047-10-4

• Inchi： 1S/C11H14N2O3/c14-7-11(8-15)6-13(12-10(11)16)9-4-2-1-3-5-9/h1-5,14-15H,6-8H2,(H,12,16)
• InChI Key： AJKLCDRWGVLVSH-UHFFFAOYSA-N
• SMILES： OCC1(CO)C(NN(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.8